1-(hexylthio)-2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphocholine
1-(hexylthio)-2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphocholine
Brand Name:
Vulcanchem
CAS No.:
144000-46-4
VCID:
VC0119638
InChI:
InChI=1S/C20H43N2O5PS/c1-6-8-10-12-16-29-18-19(21-20(23)13-11-9-7-2)17-27-28(24,25)26-15-14-22(3,4)5/h19H,6-18H2,1-5H3,(H-,21,23,24,25)/t19-/m0/s1
SMILES:
CCCCCCSCC(COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCCCC
Molecular Formula:
C20H43N2O5PS
Molecular Weight:
454.6 g/mol
1-(hexylthio)-2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphocholine
CAS No.: 144000-46-4
Main Products
VCID: VC0119638
Molecular Formula: C20H43N2O5PS
Molecular Weight: 454.6 g/mol
| CAS No. | 144000-46-4 |
|---|---|
| Product Name | 1-(hexylthio)-2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphocholine |
| Molecular Formula | C20H43N2O5PS |
| Molecular Weight | 454.6 g/mol |
| IUPAC Name | [(2S)-2-(hexanoylamino)-3-hexylsulfanylpropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C20H43N2O5PS/c1-6-8-10-12-16-29-18-19(21-20(23)13-11-9-7-2)17-27-28(24,25)26-15-14-22(3,4)5/h19H,6-18H2,1-5H3,(H-,21,23,24,25)/t19-/m0/s1 |
| Standard InChIKey | DJRPCPXTLALALA-IBGZPJMESA-N |
| Isomeric SMILES | CCCCCCSC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCCCC |
| SMILES | CCCCCCSCC(COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCCCC |
| Canonical SMILES | CCCCCCSCC(COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCCCC |
| Synonyms | 1-(hexylthio)-2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphocholine 1-palmitylthio-2-palmitoylamino-1,2-dideoxy-sn-glycero-3-phosphorylcholine THIOAMID-PC thioether amide PC thioetheramide-PC |
| PubChem Compound | 10411664 |
| Last Modified | Nov 11 2021 |
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